Cas no 142808-59-1 (Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1))

• Product Name: Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1)
• CAS No: 142808-59-1
• MF: C₂₅H₂₆INO
• MW: 483.384519100189
• CID: 224659
• PubChem ID: 16206268
• Update Time: 2025-04-19

Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1)
• 1,1-Dimethyl-4-oxo-3,5-bis(3-phenyl-2-propenylidene)piperidinium iodide
• 142808-59-1
• 1,1-Dimethyl-4-oxo-3,5-bis(3-phenyl-2-propenylidene)piperidinium iodid e
• (3Z,5E)-1,1-dimethyl-3,5-bis[(E)-3-phenylprop-2-enylidene]piperidin-1-ium-4-one;iodide

• Inchi： 1S/C25H26NO.HI/c1-26(2)19-23(17-9-15-21-11-5-3-6-12-21)25(27)24(20-26)18-10-16-22-13-7-4-8-14-22;/h3-18H,19-20H2,1-2H3;1H/q+1;/p-1/b15-9+,16-10+,23-17-,24-18+;
• InChI Key： NYHMWZQHLDWHCC-SRXHIBLESA-M
• SMILES： [I-].O=C1/C(=C\C=C\C2C=CC=CC=2)/C[N+](C)(C)C/C/1=C\C=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 456.902
• Monoisotopic Mass: 483.105907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07